molecular formula C9H8F2O2 B8303842 (2S)-2',4'-difluoro-2-hydroxypropiophenone

(2S)-2',4'-difluoro-2-hydroxypropiophenone

Cat. No.: B8303842
M. Wt: 186.15 g/mol
InChI Key: REHMWFXPLWURSF-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2S)-2',4'-difluoro-2-hydroxypropiophenone is a useful research compound. Its molecular formula is C9H8F2O2 and its molecular weight is 186.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8F2O2

Molecular Weight

186.15 g/mol

IUPAC Name

(2S)-1-(2,4-difluorophenyl)-2-hydroxypropan-1-one

InChI

InChI=1S/C9H8F2O2/c1-5(12)9(13)7-3-2-6(10)4-8(7)11/h2-5,12H,1H3/t5-/m0/s1

InChI Key

REHMWFXPLWURSF-YFKPBYRVSA-N

Isomeric SMILES

C[C@@H](C(=O)C1=C(C=C(C=C1)F)F)O

Canonical SMILES

CC(C(=O)C1=C(C=C(C=C1)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-2',4'-difluoropropiophenone (141 g) was dissolved in methanol (1100 ml), to which was added sodium formate (176.2 g), and the mixture was stirred for 2 days at 50° C. Methanol was distilled off under reduced pressure. The residue was subjected to extraction by the addition of ethyl acetate (700 ml) and water (500 ml). The ethyl acetate layer was dried over magnesium sulfate, then the solvent was distilled off under reduced pressure. The residue was crystallized from hexane (200 ml) to afford 2',4'-difluoro-2-hydroxypropiophenone (50.5 g) as colorless prisms, m.p. 49°-51° C.
Quantity
141 g
Type
reactant
Reaction Step One
Quantity
1100 mL
Type
solvent
Reaction Step One
Quantity
176.2 g
Type
reactant
Reaction Step Two

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